Potassium tantalum trioxide

• IUPAC Name: potassium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/K.3O.Ta/q+1;3*-2;+5
• InChI Key: HGMNOOPONDJVDV-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[Ta+5]
• Molecular Formula: KO3Ta
• DSSTOX Substance ID: DTXSID80907028
• Molecular Weight: 268.044 g/mol
• CAS No.: 12030-91-0

Description

Potassium tantalum trioxide (KTaO₃), also known as potassium tantalate, is a perovskite-type oxide with the chemical formula KTaO₃. It crystallizes in a cubic perovskite structure (space group Pm3m), where tantalum (Ta⁵⁺) occupies octahedral sites coordinated by six oxygen atoms, and potassium (K⁺) resides in the cuboctahedral voids . This compound is a white, crystalline powder with notable dielectric, optical, and photocatalytic properties.

Synthesis typically involves solid-state reactions between potassium carbonate (K₂CO₃) and tantalum pentoxide (Ta₂O₅) at high temperatures (>1000°C). Advanced methods include sol-gel processes and hydrothermal synthesis for nanostructured forms .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium tantalum trioxide can be synthesized through several methods. One common approach is the hydrothermal synthesis, which involves the direct crystallization of potassium tantalate from tantalum pentoxide in basic solutions under hydrothermal conditions at relatively low temperatures (e.g., 200°C). This method is appreciated for its simplicity, cost-effectiveness, and the high thermal stability of the materials produced.

Another method involves the sodium reduction of potassium heptafluorotantalate. In this process, potassium heptafluorotantalate is heat-treated in air and then reduced by sodium in melts. This method results in tantalum powders with a high specific surface area .

Industrial Production Methods: Industrial production of this compound often involves the recovery of tantalum from high-tantalum-bearing waste slag. This process includes alkali pressure decomposition, low-acid transformation, solvent extraction, and crystallization. The optimal decomposition conditions involve a reaction time of 2 hours, oxygen partial pressure of 2.5 MPa, a liquid–solid ratio of 4:1, basicity of 40 wt.%, and a temperature of 200°C .

Chemical Reactions Analysis

Types of Reactions: Potassium tantalum trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, it can react with hydrofluoric acid and oleum (a solution of sulfur trioxide in sulfuric acid) to form tantalum halides .

Common Reagents and Conditions: Common reagents used in reactions with this compound include hydrofluoric acid, sulfur trioxide, and various halogens. The conditions for these reactions typically involve heating and the presence of specific catalysts to facilitate the reactions .

Major Products Formed: The major products formed from these reactions include tantalum halides such as tantalum pentafluoride (TaF₅), tantalum pentachloride (TaCl₅), and other tantalum oxyfluoride complexes .

Scientific Research Applications

Electronic and Optoelectronic Devices

KTaO₃ is extensively used in the fabrication of electronic and optoelectronic thin films due to its high dielectric constant and ferroelectric properties. These characteristics make it ideal for:

• Capacitors : Used in integrated circuits to store electrical energy.
• Piezoelectric devices : Employed in sensors and actuators where mechanical stress generates an electric charge.
• Optical waveguides : Utilized in telecommunications for signal transmission.

Functional and Protective Coatings

The compound serves as a protective coating in various applications, particularly in environments exposed to aggressive media. Its chemical robustness allows it to be used as:

• Protective layers on sensors to enhance durability against corrosive substances.
• Functional coatings in microelectromechanical systems (MEMS) where thin films are required for device performance.

Catalysis

KTaO₃ has shown potential as a catalyst in chemical reactions, particularly in processes involving energy generation and storage, such as:

• Photocatalysis : Used in solar energy conversion technologies.
• Electrocatalysis : Applied in fuel cells for efficient energy conversion.

Case Study: Use in Capacitors

In a study published by Ereztech, KTaO₃ was utilized to fabricate capacitors with enhanced performance metrics. The dielectric constant measured was significantly higher than traditional materials, leading to smaller capacitor sizes without compromising efficiency.

Case Study: Protective Coatings

Research conducted at American Elements demonstrated the effectiveness of KTaO₃ thin films as protective coatings on sensors exposed to harsh chemicals. The study highlighted the film's low pinhole density and high corrosion resistance, which extended the sensor's operational lifespan significantly compared to uncoated counterparts.

Case Study: Photocatalytic Applications

A recent investigation into photocatalytic applications revealed that KTaO₃ could effectively convert solar energy into chemical energy, showcasing its potential in sustainable energy solutions. The findings indicated an increase in reaction rates when KTaO₃ was used compared to other conventional photocatalysts.

Mechanism of Action

The mechanism of action of potassium tantalum trioxide primarily involves its interaction with electronic, optical, structural, elastic, and mechanical properties of materials. It targets the potassium, tantalum, and oxygen atoms in its environment, influencing the material’s properties and applications. The compound’s ability to form a porous structure through plasma electrolytic oxidation in silicate solutions demonstrates its chemical reactivity and potential for applications requiring high surface area.

Comparison with Similar Compounds

Tantalum Pentoxide (Ta₂O₅)

• Structure and Properties : Ta₂O₅ exists in amorphous and crystalline (orthorhombic or hexagonal) forms. It has a high melting point (~1800°C), density (8.2 g/cm³), and chemical inertness, being insoluble in most acids except hydrofluoric acid (HF) .
• Applications :
  • Optics : Used in high-refractive-index glass and anti-reflective coatings .
  • Electronics : Serves as a dielectric material in capacitors and thin-film transistors due to its high dielectric constant (ε ≈ 25–50) .
  • Catalysis : Acts as a support for photocatalytic reactions .

Comparison with KTaO₃ :

• Ta₂O₅ lacks the perovskite structure of KTaO₃, resulting in different electronic properties.
• KTaO₃ exhibits superior photoelectrochemical activity, making it more suitable for light-guiding applications (e.g., optical waveguides) .

Lithium Tantalate (LiTaO₃)

• Structure and Properties: LiTaO₃ has a trigonal perovskite structure (space group R3c) and exhibits ferroelectricity, piezoelectricity, and nonlinear optical behavior .
• Applications :
  • Sensors : Used in surface acoustic wave (SAW) devices and pyroelectric detectors.
  • Optoelectronics : Key material in electro-optic modulators .

Comparison with KTaO₃ :

• LiTaO₃’s ferroelectricity contrasts with KTaO₃’s paraelectric behavior at room temperature.
• KTaO₃ has a higher bandgap (~3.6 eV vs. ~3.0 eV for LiTaO₃), influencing its optical transparency and photocatalytic efficiency .

Potassium Tantalum Fluoride (K₂TaF₇)

• Structure and Properties : A fluorinated precursor used in Ta extraction and purification. It decomposes at ~600°C to release Ta metal .
• Applications :
  • Metallurgy : Critical in producing high-purity Ta for alloys and additive manufacturing .

Comparison with KTaO₃ :

• functional oxide applications).

Sodium Tantalate (NaTaO₃)

• Structure and Properties : Shares the perovskite structure with KTaO₃ but has a higher photocatalytic water-splitting efficiency due to its layered morphology .
• Applications :
  • Energy : Used in hydrogen production via photocatalysis .

Comparison with KTaO₃ :

• NaTaO₃’s photocatalytic performance surpasses KTaO₃ under UV light, attributed to its defect-free surface and optimized band alignment .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Formula	Structure	Melting Point (°C)	Bandgap (eV)	Key Properties
KTaO₃	KTaO₃	Cubic perovskite	Not reported	~3.6	Dielectric, paraelectric
Ta₂O₅	Ta₂O₅	Amorphous/Hex	~1800	~4.0	High dielectric constant, inert
LiTaO₃	LiTaO₃	Trigonal	~1650	~3.0	Ferroelectric, piezoelectric
K₂TaF₇	K₂TaF₇	Hexagonal	~600 (decomposes)	N/A	Fluorinated precursor

Research and Technological Implications

• Ta₂O₅ : Research focuses on doping (e.g., W, Nb) to enhance dielectric properties for next-gen DRAM capacitors .
• LiTaO₃ : Advances in thin-film deposition aim to miniaturize optoelectronic devices .

Biological Activity

Potassium tantalum trioxide (KTaO₃) is an inorganic compound that has garnered attention for its unique properties and potential applications in various fields, including biomedicine. This article explores the biological activity of KTaO₃, focusing on its cytocompatibility, biomineralization potential, and antibacterial properties, supported by relevant research findings and data.

Overview of this compound

KTaO₃ is a tantalum-containing oxide that exhibits ferroelectric properties and has been studied for its use in electronic devices. However, recent studies have indicated that its biological properties may also make it suitable for biomedical applications, particularly in tissue engineering and regenerative medicine.

Cytocompatibility

Cytocompatibility refers to the ability of a material to support cell attachment, proliferation, and function without eliciting a toxic response. Research has shown that KTaO₃ demonstrates favorable cytocompatibility with various cell types.

• Cell Viability Studies : In vitro studies using human dental pulp stem cells (hDPSCs) revealed that KTaO₃ promotes cell viability comparable to control groups. The materials tested showed no significant differences in cell viability after exposure to different concentrations of KTaO₃ eluates .
• Gene Expression Analysis : Cells treated with KTaO₃ exhibited upregulation of genes associated with osteogenic differentiation, such as alkaline phosphatase (ALP) and collagen type I (Col1A1). This suggests that KTaO₃ may enhance osteogenic potential, making it a candidate for bone regeneration applications .

Biomineralization Potential

Biomineralization is the process by which living organisms produce minerals to harden or stiffen existing tissues. The ability of KTaO₃ to promote biomineralization is crucial for its application in regenerative medicine.

• Calcium Release : Studies indicate that KTaO₃ has a significant calcium release profile, which is essential for stimulating mineralization in bone tissue. Higher calcium ion concentrations were observed when hDPSCs were cultured with KTaO₃ compared to other materials like NeoMTA Plus .
• Mineralization Assays : In assays designed to assess mineral deposition, KTaO₃ demonstrated superior performance in promoting mineralization compared to traditional materials used in dental applications. This property could enhance its use in vital pulp therapy and other dental treatments .

Antibacterial Properties

The antibacterial activity of biomaterials is critical in preventing infections during and after surgical procedures.

• Antibacterial Testing : Recent studies involving porous tantalum modified with calcium and zinc ions showed enhanced antibacterial properties against common pathogens. The incorporation of these ions into the tantalum matrix significantly increased the antibacterial efficacy compared to unmodified tantalum .
• Mechanism of Action : The antibacterial effect is believed to stem from the release of metal ions (Zn²⁺), which are known to disrupt bacterial cell membranes and inhibit metabolic functions .

Case Studies

Several case studies highlight the biological activity of KTaO₃:

• Study on hDPSCs : A study evaluated the effects of KTaO₃ on hDPSCs regarding cell viability and gene expression related to osteogenesis. The results indicated that KTaO₃ not only supports cell survival but also enhances the expression of osteogenic markers, suggesting its potential for dental applications .
• Antibacterial Efficacy : Another study focused on porous tantalum doped with calcium and zinc ions demonstrated significant reductions in bacterial colonization when tested against Staphylococcus aureus and Escherichia coli. These findings suggest that modifications to tantalum can enhance its application as an implant material .

Q & A

Q. What are the optimal hydrothermal synthesis conditions for producing potassium tantalum trioxide with a defect pyrochlore structure?

this compound (KTaO₃) with a defect pyrochlore structure can be synthesized hydrothermally by reacting tantalum pentoxide (Ta₂O₅) in a basic aqueous solution (e.g., KOH) at temperatures as low as 200°C. Post-synthesis ion exchange in acidic conditions yields H-type defect pyrochlores. Key parameters include precursor concentration, pH (>12), and reaction time (typically 24–72 hours). Structural integrity is confirmed via BET surface area analysis (~14 m²/g) and thermal stability tests up to 400°C .

Q. How can Rietveld refinement of powder X-ray diffraction (XRD) data resolve structural ambiguities in KTaO₃?

Rietveld refinement is critical for resolving atomic positions and occupancy in defect pyrochlores. For KTaO₃, refine using space group Fd-3m and initial models derived from pyrochlore analogs. Key metrics include minimizing weighted-profile R-factor (R_wp ~7.7%) and chi-squared (χ² ~2.79) to validate the fit. Anomalies in oxygen/hydroxyl site occupancy may indicate hydration effects, requiring differential thermal analysis (DTA) to corroborate .

Q. What oxidation states does tantalum exhibit in KTaO₃, and how do they influence its electronic properties?

Tantalum in KTaO₃ predominantly adopts the +5 oxidation state, as confirmed by X-ray photoelectron spectroscopy (XPS). This high oxidation state stabilizes the octahedral [TaO₆] units in the perovskite-like framework, contributing to its wide bandgap (~3.6 eV) and dielectric properties. Deviations (e.g., +4 states) due to oxygen vacancies can be quantified via electron paramagnetic resonance (EPR) or X-ray absorption near-edge structure (XANES) .

Advanced Research Questions

Q. How do defect engineering and ion exchange modify the catalytic and sorption properties of KTaO₃?

Defect pyrochlores (e.g., H-type KTaO₃) are synthesized by replacing K⁺ with H⁺ via acid treatment (e.g., 1M HNO₃). This increases Lewis acidity, enhancing catalytic activity in hydrolysis or oxidation reactions. Surface area and pore structure (BET ~14 m²/g) are critical for sorption kinetics. Pair with temperature-programmed desorption (TPD) to probe acid-site strength and density .

Q. What methodologies enable the synthesis of peroxytantalate derivatives like K₃[TaO₈] from KTaO₃?

Treat KTaO₃ with hydrogen peroxide (30% H₂O₂) under alkaline conditions (pH >10) to form peroxytantalate ions [Ta(O–O)₄]³⁻. Isolate K₃[TaO₈] via slow evaporation, confirming peroxo bonds via Raman spectroscopy (~850 cm⁻¹ for O–O stretches). Thermogravimetric analysis (TGA) reveals decomposition above 100°C, with stability exceeding niobium analogs .

Q. How do aqueous vs. non-aqueous fluoride routes impact the morphology of Ta intermediates for KTaO₃ synthesis?

In aqueous systems, TaF₅ hydrolysis forms hydrated oxides (e.g., Ta₂O₅·xH₂O), while non-aqueous routes (e.g., NH₄F/KF melts) yield anhydrous TaOF₃ or K₂TaF₇. The latter is a precursor for sodium reduction (K₂TaF₇ + 5Na → Ta + 2KF + 5NaF). Control fluoride concentration to avoid amorphous byproducts, and use scanning electron microscopy (SEM) to assess particle size distribution .

Q. What advanced characterization techniques resolve oxygen vacancy dynamics in reduced KTaO₃?

Combine positron annihilation lifetime spectroscopy (PALS) to detect vacancy clusters and electron energy loss spectroscopy (EELS) for localized oxygen deficiency. In situ XRD under reducing atmospheres (e.g., H₂/Ar) quantifies lattice expansion correlated with vacancy concentration. Density functional theory (DFT) modeling can predict vacancy migration barriers .

Q. How does the choice of flux agents (e.g., B₂O₃) influence the crystallization of high-purity KTaO₃?

Flux-assisted sintering (e.g., with B₂O₃ at 1100°C) reduces grain boundary impurities and enhances dielectric permittivity. Use energy-dispersive X-ray spectroscopy (EDS) to verify flux residue absence. For single-crystal growth, employ the Czochralski method with iridium crucibles under inert atmospheres to prevent Ta oxidation .

Methodological Tables

Table 1. Key Synthesis Parameters for KTaO₃ Defect Pyrochlores

Parameter	Optimal Range	Characterization Method
Hydrothermal Temp.	200–220°C	XRD, BET
KOH Concentration	5–8M	ICP-OES
Ion Exchange Acid	1M HNO₃	FTIR, TPD

Table 2. Advanced Analytical Techniques for KTaO₃ Defects

Technique	Application	Reference
XANES	Oxidation state analysis
PALS	Oxygen vacancy quantification
In situ XRD	Lattice dynamics under reduction